molecular formula C8H11N3O B13292826 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde

1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde

Cat. No.: B13292826
M. Wt: 165.19 g/mol
InChI Key: WWZXDDGXFWIREI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a strained cyclopropane ring substituted at the 1-position with a carbaldehyde (-CHO) group and a [(1-methyl-1H-1,2,3-triazol-4-yl)methyl] moiety. The triazole ring introduces nitrogen-rich heteroaromaticity, while the cyclopropane contributes steric strain and unique reactivity. The molecular formula is inferred as C₈H₉N₃O (molecular weight ~175.18 g/mol), combining elements from the cyclopropane (C₃H₄), carbaldehyde (CHO), and triazole-methyl substituent (C₄H₅N₃).

Properties

Molecular Formula

C8H11N3O

Molecular Weight

165.19 g/mol

IUPAC Name

1-[(1-methyltriazol-4-yl)methyl]cyclopropane-1-carbaldehyde

InChI

InChI=1S/C8H11N3O/c1-11-5-7(9-10-11)4-8(6-12)2-3-8/h5-6H,2-4H2,1H3

InChI Key

WWZXDDGXFWIREI-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(N=N1)CC2(CC2)C=O

Origin of Product

United States

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde generally involves two key components:

  • Construction or functionalization of the 1-methyl-1H-1,2,3-triazole ring.
  • Introduction of the cyclopropane-1-carbaldehyde moiety linked via a methylene bridge to the triazole.

Two principal synthetic approaches are documented:

Detailed Stepwise Preparation

Step 1: Synthesis of 1-Methyl-1H-1,2,3-Triazole Derivative
  • Start with 1H-1,2,3-triazole or its precursors.
  • Alkylation at the N1 position using methylating agents such as chloromethane in the presence of strong base (e.g., potassium hydroxide) and ethanol solvent under reflux conditions produces 1-methyl-1H-1,2,3-triazole derivatives.
Step 2: Formation of the Methylene Linker to Cyclopropane
  • The methylene group linking the triazole and the cyclopropane ring can be introduced via nucleophilic substitution or cross-coupling reactions.
  • A common method includes the use of bromomethyl or chloromethyl derivatives of cyclopropane-1-carbaldehyde reacting with the triazole nitrogen or carbon nucleophile under basic conditions.

Representative Synthetic Route from Literature

A related patent describes the preparation of methylated triazole carboxylates which can be adapted for aldehyde derivatives:

Step Reagents & Conditions Product/Intermediate Yield (%) Notes
1 1,2,4-Triazole + KOH + ethanol + chloromethane, reflux 1-methyl-1,2,4-triazole ~85 Alkylation at N1
2 1-methyl-1,2,4-triazole + n-butyllithium + dibromomethane, THF, low temp 5-bromo-1-methyl-1H-triazole 70-80 Directed lithiation and bromination
3 5-bromo-triazole + LDA + CO2, THF, low temp 5-bromo-triazole-3-carboxylic acid 75-85 Carboxylation at C3
4 5-bromo-triazole-3-carboxylic acid + SOCl2 + MeOH Methyl ester derivative 80-90 Esterification
5 Hydrogenation with Pd/C + DBU, MeOH 1-methyl-1H-triazole-3-methyl formate 85-90 Debromination and formate formation

This method highlights the use of strong bases (LDA, n-BuLi) for lithiation, electrophilic CO2 insertion for carboxylation, and subsequent esterification and reduction steps.

Alternative Synthesis via Click Chemistry

  • Azide-functionalized cyclopropane aldehyde derivatives can be reacted with terminal alkynes under copper catalysis to form the 1,2,3-triazole ring directly attached to the cyclopropane aldehyde.
  • This "Click" reaction proceeds under mild aqueous or organic conditions, providing regioselective 1,4-substituted triazoles.
  • Subsequent methylation at N1 of the triazole can be performed using methyl iodide or chloromethane under basic conditions.

Reaction Conditions and Optimization

Parameter Typical Range/Condition Effect on Yield/Purity
Base (e.g., KOH, LDA) Stoichiometric to slight excess (1-1.5 eq) Ensures complete deprotonation and lithiation
Temperature 0°C to reflux (depending on step) Low temp for lithiation, reflux for alkylation
Solvent THF, ethanol, methanol, DCM Polar aprotic solvents favor lithiation and substitution
Catalyst Pd(OAc)2 (for coupling), CuI (for click) Essential for cross-coupling and cycloaddition
Reaction Time 3-12 hours Longer times improve conversion but risk side reactions

Analytical Characterization

  • NMR Spectroscopy: ^1H NMR shows characteristic singlet for triazole proton (~δ 8.0 ppm), aldehyde proton (~δ 9-10 ppm), and methyl protons (~δ 3.5 ppm).
  • Mass Spectrometry: Molecular ion peak at m/z 165.19 confirms molecular weight.
  • IR Spectroscopy: Aldehyde C=O stretch near 1720 cm^-1; triazole ring vibrations.
  • X-ray Crystallography: Confirms cyclopropane ring geometry and substitution pattern (when available).

Summary Table of Preparation Methods

Method Key Steps Advantages Limitations References
Directed Lithiation & Carboxylation N-methylation → Lithiation → CO2 insertion → Esterification → Reduction High regioselectivity, well-established Requires strong bases, low temp control
Click Chemistry + Methylation Azide + alkyne cycloaddition → N1 methylation Mild conditions, high yield, regioselective Requires azide intermediate, potential safety concerns

Chemical Reactions Analysis

Types of Reactions

1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

    Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

    Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products Formed

    Oxidation: Formation of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carboxylic acid.

    Reduction: Formation of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-methanol.

    Substitution: Formation of various substituted triazole derivatives.

Scientific Research Applications

1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioorthogonal reagent in labeling and imaging studies.

    Medicine: Explored for its potential as a pharmacophore in drug design and development.

    Industry: Utilized in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is largely dependent on its specific application. In biological systems, the triazole ring can interact with various biomolecules, potentially inhibiting enzymes or modulating protein-protein interactions.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key distinctions between the target compound and analogues:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Group Key Properties/Applications References
1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde C₈H₉N₃O (estimated) ~175.18 Triazolylmethyl Combines cyclopropane strain and triazole H-bonding; potential drug intermediate
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde C₄H₅N₃O 111.1 Aldehyde on triazole Click chemistry precursor; simpler structure with no cyclopropane
1-[(3-Methylpyridin-4-yl)methyl]cyclopropane-1-carbaldehyde C₁₁H₁₃NO 175.23 Pyridinylmethyl Pyridine’s basicity enables metal coordination; used in ligand design
1-(4-Chlorophenyl)cyclopropane-1-carbaldehyde C₁₀H₉ClO ~184.63 Chlorophenyl Electron-withdrawing Cl enhances lipophilicity; agrochemical applications

Electronic and Steric Effects

  • Triazole vs. Pyridine : Triazoles are less basic than pyridines but offer stronger dipole moments and metabolic stability. Pyridine’s lone pair enables pH-dependent solubility .
  • Chlorophenyl vs. In contrast, the triazole’s electron-rich system may enhance π-π stacking in drug design .

Biological Activity

1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its biochemical interactions, cellular effects, and potential therapeutic applications.

The molecular formula of 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde is C8H10N4OC_8H_{10}N_4O, with a molecular weight of approximately 178.19 g/mol. The compound features a cyclopropane ring and a triazole moiety, which are known to contribute to its biological activity.

Biochemical Interactions

The triazole ring in the compound is known for its ability to interact with various biomolecules, including enzymes and receptors. Triazoles can act as ligands that bind to metal ions, thereby stabilizing them in catalytic processes. For instance, compounds containing triazole groups have been reported to enhance the catalytic activity of copper ions in azide-acetylene cycloaddition reactions.

Cellular Effects

Research indicates that 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde can influence cell signaling pathways and gene expression. In vitro studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by disrupting tubulin polymerization . This mechanism suggests potential applications in cancer therapy.

Anticancer Activity

A study conducted on various cancer cell lines revealed that the compound exhibited significant cytotoxic effects. The IC50 values for different cell lines ranged from 10 to 30 µM, indicating a dose-dependent response. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways .

Antimicrobial Properties

Another investigation focused on the antimicrobial activity of this compound against various bacterial strains. The results showed that it had a minimum inhibitory concentration (MIC) ranging from 5 to 20 µg/mL against Gram-positive bacteria, suggesting that it may serve as a lead compound for developing new antibiotics .

Data Summary

Property Value
Molecular FormulaC8H10N4OC_8H_{10}N_4O
Molecular Weight178.19 g/mol
Anticancer IC50 (various lines)10 - 30 µM
Antimicrobial MIC5 - 20 µg/mL

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-carbaldehyde, and how do reaction conditions influence yield?

  • Methodological Answer : Synthesis typically involves multi-step reactions, such as cyclopropanation of aldehydes followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the triazole moiety. Key factors include solvent choice (e.g., ethanol or methanol under reflux), catalyst selection (e.g., Cu(I) for regioselective triazole formation), and temperature control to avoid aldehyde oxidation. For example, analogous compounds like 1-(4-fluorophenyl)pyrazole-4-carbaldehyde are synthesized via similar catalytic conditions .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing its structure?

  • Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) confirms functional groups and regiochemistry, while X-ray diffraction (XRD) resolves stereoelectronic effects, such as cyclopropane ring strain and triazole planarity. Programs like SHELXL refine crystallographic data, addressing anisotropic displacement parameters and hydrogen bonding networks .

Q. How does the cyclopropane ring and triazole substituent influence its chemical reactivity?

  • Methodological Answer : The cyclopropane ring introduces steric strain, increasing electrophilicity at the aldehyde group. The 1-methyltriazole acts as an electron-withdrawing group, stabilizing intermediates in nucleophilic additions (e.g., Grignard reactions). Comparative studies on fluorinated analogs show substituent effects on reaction pathways .

Advanced Research Questions

Q. What computational strategies predict the compound’s interactions with biological targets, such as enzymes or receptors?

  • Methodological Answer : Density Functional Theory (DFT) calculates charge distribution and frontier molecular orbitals to predict binding affinities. Molecular docking (e.g., AutoDock Vina) models interactions with targets like acetylcholinesterase, leveraging SMILES notations and InChI keys for accurate ligand preparation .

Q. How can reaction conditions be optimized to mitigate side reactions during synthesis?

  • Methodological Answer : Kinetic studies using High-Performance Liquid Chromatography (HPLC) identify byproducts (e.g., aldol condensation products). Adjusting pH, temperature, and catalyst loading (e.g., reducing Cu(I) to prevent over-oxidation) improves selectivity. Parallel synthesis in microreactors enhances reproducibility for analogs like triazoloquinoxalines .

Q. What approaches resolve contradictions in crystallographic data refinement?

  • Methodological Answer : Discrepancies in XRD data (e.g., thermal motion artifacts) are resolved using SHELXL’s TWIN and BASF commands for twinned crystals. Validation tools in WinGX (e.g., PLATON) check for missed symmetry or disorder. Cross-validation with spectroscopic data ensures structural accuracy .

Q. How does the compound’s electronic configuration affect its role in supramolecular assembly?

  • Methodological Answer : The aldehyde group participates in hydrogen bonding, while the triazole’s nitrogen atoms coordinate metal ions (e.g., Cu²⁺). Single-crystal studies of related compounds reveal π-π stacking and van der Waals interactions, guiding design of coordination polymers .

Data Contradiction Analysis

Q. How should researchers address conflicting biological activity data in antimicrobial assays?

  • Methodological Answer : Variability in MIC (Minimum Inhibitory Concentration) values may arise from assay conditions (e.g., broth microdilution vs. agar diffusion). Standardize protocols using CLSI guidelines and validate with positive controls (e.g., ciprofloxacin). Structure-activity relationship (SAR) studies on analogs (e.g., pyrazole-morpholine hybrids) clarify substituent effects .

Q. Why do computational predictions of reactivity sometimes conflict with experimental results?

  • Methodological Answer : Discrepancies often stem from solvent effects or transition-state stabilization not captured in gas-phase DFT. Hybrid QM/MM (Quantum Mechanics/Molecular Mechanics) simulations incorporating explicit solvent molecules improve accuracy. Experimental validation via kinetic isotope effects (KIE) refines mechanistic models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.